Cas no 98-79-3 (L-Pyroglutamic acid)

L-Pyroglutamic acid is a naturally occurring amino acid that serves as an intermediate in glutathione biosynthesis. Its key advantages include improved skin hydration and enhanced moisturization due to its ability to improve humectancy and reduce trans-epidermal water loss. It also exhibits antioxidant properties, providing protection against oxidative stress and inflammation.

L-Pyroglutamic acid structure

Product Name:L-Pyroglutamic acid

CAS No:98-79-3

MF:C₅H₇NO₃

MW:129.1140

MDL:MFCD00005272

CID:34979

PubChem ID:24898722

Update Time:2025-08-29

L-Pyroglutamic acid Chemical and Physical Properties

Names and Identifiers

- (S)-5-Oxopyrrolidine-2-carboxylic acid
- pidolic acid
- glutiminic acid
- 5-oxoproline
- Pyr-OH
- L-Pyroglutamic acid
- H-Pyr-OH
- L-2-Pyrrolidone-5-carboxylic acid
- (S)-(-)-2-Pyrrolidinone-5-carboxylic acid
- L-Pyrpglutamic Acid
- 5-Oxopyrrolidine-2-carboxylic acid
- 5-Pyrrolidone-2-carboxylic acid
- L-5-Pyrrolidone-2-carboxylic acid
- pyroglutamic acid
- Pyrrolidonecarboxylic Acid
- (S)-(-)-2-Pyrrolidone-5
- 5 oxoproline
- GlutaMic acid lactaM
- GlutiMic acid
- hydroxy-pyridin-3-yl-acetic acid
- L-5-Oxo-2-pyrrolidine carboxylic acid
- L-GlutiMinic acid
- α- AMinoglutaric acid lactaM
- L-Glutamic Acid Lactam
- (S)-2-Pyrrolidone-5-carboxylic Acid
- (S)-(-)-2-Pyrrolidone-5-carboxylic acid
- 5-oxo-L-proline
- (2S)-5-oxopyrrolidine-2-carboxylic acid
- L-5-Oxoproline
- L-Proline, 5-oxo-
- Pyroglutamate
- Proline, 5-oxo-
- 5-L-Oxoproline
- (S)-PYROGLUTAMIC ACID
- Pidolate
- 5-Carboxy-2-pyrrolidinone
- (-)-2-Pyrrolidone-5-carboxylic acid
- 2-Pyrrolidinone-5-carboxylic acid
- L-5-Carboxy-2-pyrrolidinone
- L-GLUTIMIN
- R-(+)-2-Pyrrolidinone-5-carboxylate
- 4042-36-8
- Glp
- MLS001304098
- 98-79-3
- 28874-51-3
- MLSMR
- 2-pyrrolidone-5-carboxylic acid
- 5-oxopyrrolidine-2-carboxylate
- 5-oxo-DL-proline
- SMR000112493
- 5-oxoprolinate anion
- L-Pyroglutamic acid,99%
- MDL： MFCD00005272
- Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
- InChI Key： ODHCTXKNWHHXJC-VKHMYHEASA-N
- SMILES： O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H]
- BRN： 82132

Computed Properties

Exact Mass: 129.04300
Monoisotopic Mass: 129.042593
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.8
Molecular Weight: 129.11

Experimental Properties

Color/Form: Colorless crystals
Density: 1.3816 (rough estimate)
Melting Point: 155-162 °C
160-163 °C (lit.)
Boiling Point: 239.15°C (rough estimate)
Flash Point: 227.8 °C
Refractive Index: -10 ° (C=5, H2O)
PH: 1.7 (50g/l, H2O, 20℃)
Solubility: H2O: 1 M at 20 °C, clear, colorless
Water Partition Coefficient: 10-15 g/100 mL (20 ºC)
Stability/Shelf Life: Stable. Incompatible with bases, acids, strong oxidizing agents.
PSA: 66.40000
LogP: -0.32160
Merck: 8001
pka: 3.32(at 25℃)
Specific Rotation: -27.5 º (c=10, 1 N NaOH)
Optical Activity: [α]20/D −10.5±1°, c = 5% in H2O
Solubility: Soluble in water, alcohol, acetone and glacial acetic acid, slightly soluble in ethyl acetate, insoluble in ether.

L-Pyroglutamic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：21
RTECS：TW3710000
Hazardous Material Identification：
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

L-Pyroglutamic acid Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

L-Pyroglutamic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JP5299-100g	L-Pyroglutamic acid	98-79-3	≥99%	100g	￥100元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JP5299-25g	L-Pyroglutamic acid	98-79-3	≥99%	25g	￥35元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JP5299-500g	L-Pyroglutamic acid	98-79-3	≥99%	500g	￥420元	2023-09-15
Fluorochem	M03204-25g	H-Pyr-OH	98-79-3	>99%	25g	￡10.00	2022-02-28
Fluorochem	M03204-100g	H-Pyr-OH	98-79-3	>99%	100g	￡12.00	2022-02-28
Fluorochem	M03204-250g	H-Pyr-OH	98-79-3	>99%	250g	￡24.00	2022-02-28
Fluorochem	M03204-500g	H-Pyr-OH	98-79-3	>99%	500g	￡40.00	2022-02-28
Fluorochem	M03204-1kg	H-Pyr-OH	98-79-3	>99%	1kg	￡66.00	2022-02-28
TRC	P997480-10g	L-Pyroglutamic Acid	98-79-3		10g	$ 57.00	2023-09-06
TRC	P997480-25g	L-Pyroglutamic Acid	98-79-3		25g	$ 63.00	2023-09-06

L-Pyroglutamic acid Production Method

Production Method 1

56-86-0

98-79-3

498-63-5

63493-28-7

62400-75-3

40217-11-6

927-55-9

16369-14-5

21926-01-2

533-88-0

Reaction Conditions

1.1 Reagents: Hydrogen , Phosphoric acid Catalysts: Rhodium , Molybdenum oxide Solvents: Water ; 6 h, pH 1.8, 70 bar, 100 °C

Reference

: Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates

Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228

L-Pyroglutamic acid Raw materials

L-Glutamic acid

L-Pyroglutamic acid Preparation Products

L-Pyroglutamic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:98-79-3)(S)-(-)-2-Pyrrolidone-5-carboxylic acid

Order Number:LE2926;LE9076;LE27030457

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:43

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:98-79-3)L-Pyroglutamic acid

Order Number:sfd20362

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

L-Pyroglutamic acid Spectrogram

GC-MS

1H NMR

Bruker

Water

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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

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